Cas no 2228648-30-2 (1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile)
1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile
- 2228648-30-2
- EN300-1818623
-
- Inchi: 1S/C9H11NO2/c1-8(5-12-6-8)9(4-10)2-7(11)3-9/h2-3,5-6H2,1H3
- InChI Key: AOEWCCOGUWYUCZ-UHFFFAOYSA-N
- SMILES: O1CC(C)(C1)C1(C#N)CC(C1)=O
Computed Properties
- Exact Mass: 165.078978594g/mol
- Monoisotopic Mass: 165.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 50.1Ų
1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1818623-0.05g |
1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile |
2228648-30-2 | 0.05g |
$864.0 | 2023-09-19 | ||
| Enamine | EN300-1818623-0.1g |
1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile |
2228648-30-2 | 0.1g |
$904.0 | 2023-09-19 | ||
| Enamine | EN300-1818623-0.25g |
1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile |
2228648-30-2 | 0.25g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1818623-0.5g |
1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile |
2228648-30-2 | 0.5g |
$987.0 | 2023-09-19 | ||
| Enamine | EN300-1818623-1.0g |
1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile |
2228648-30-2 | 1g |
$1029.0 | 2023-05-23 | ||
| Enamine | EN300-1818623-2.5g |
1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile |
2228648-30-2 | 2.5g |
$2014.0 | 2023-09-19 | ||
| Enamine | EN300-1818623-5.0g |
1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile |
2228648-30-2 | 5g |
$2981.0 | 2023-05-23 | ||
| Enamine | EN300-1818623-10.0g |
1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile |
2228648-30-2 | 10g |
$4421.0 | 2023-05-23 | ||
| Enamine | EN300-1818623-1g |
1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile |
2228648-30-2 | 1g |
$1029.0 | 2023-09-19 | ||
| Enamine | EN300-1818623-5g |
1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile |
2228648-30-2 | 5g |
$2981.0 | 2023-09-19 |
1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile
Introduction to 1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile (CAS No: 2228648-30-2)
1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile, identified by its unique Chemical Abstracts Service number CAS No: 2228648-30-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a cyclobutane core modified with an oxetane ring and a nitrile group, has garnered attention due to its structural complexity and potential biological activities. The presence of both oxetane and cyclobutane moieties in its framework suggests a high degree of conformational flexibility, which may be exploited for designing novel bioactive molecules.
The structure of 1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile is characterized by a strained cyclobutane ring connected to an oxetane unit, which is further functionalized with a nitrile group at the 1-position. This arrangement creates a system with both electrophilic and nucleophilic centers, making it a versatile scaffold for further derivatization. The nitrile group can participate in various chemical reactions, including hydrolysis to form carboxylic acids or reduction to yield amides, while the oxetane ring can undergo ring-opening reactions to introduce diverse substituents.
In recent years, there has been growing interest in the development of oxetane-containing compounds due to their unique reactivity and potential applications in drug discovery. The strained nature of the cyclobutane ring enhances the electrophilicity of adjacent functional groups, while the oxetane moiety provides a site for controlled ring-opening reactions. These properties make such compounds valuable tools for synthesizing complex molecules with tailored biological activities.
One of the most compelling aspects of 1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile is its potential as a building block for pharmaceutical intermediates. The combination of a cyclobutane and oxetane ring offers a balance between structural rigidity and flexibility, which can be crucial for optimizing drug-like properties such as solubility, bioavailability, and target binding affinity. Researchers have explored similar scaffolds in the quest to develop novel therapeutics targeting various diseases.
Recent studies have highlighted the utility of oxetane derivatives in medicinal chemistry. For instance, compounds containing this motif have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The ability to functionalize both the cyclobutane and oxetane rings allows for the creation of libraries of diverse molecules that can be screened for biological activity. This approach has led to several promising candidates that are currently undergoing further investigation.
The synthesis of 1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile presents unique challenges due to the strained nature of the cyclobutane ring. However, advances in synthetic methodology have made it possible to construct such complex molecules with high precision. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been employed to achieve the desired connectivity between the cyclobutane and oxetane units. Additionally, computational methods have played a crucial role in predicting reaction outcomes and optimizing synthetic routes.
The potential applications of this compound extend beyond pharmaceuticals. In materials science, for example, oxetane-containing polymers have been explored for their ability to undergo controlled degradation or crosslinking under specific conditions. This property makes them suitable for developing biodegradable materials or smart polymers that can respond to environmental stimuli.
From a mechanistic standpoint, understanding how 1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile interacts with biological targets is essential for harnessing its potential therapeutic benefits. Computational modeling has been instrumental in predicting binding modes and identifying key interactions with proteins or nucleic acids. These insights can guide the design of analogs with improved potency or selectivity.
The future direction of research on this compound will likely focus on expanding its chemical space through innovative synthetic strategies. By integrating different functional groups into the cyclobutene oxide core, researchers aim to discover novel molecules with enhanced biological activities. Additionally, exploring different derivatives may reveal new applications in areas such as agrochemicals or specialty chemicals.
In conclusion,1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile (CAS No: 2228648-30-2) represents a fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features offer opportunities for designing molecules with tailored properties, making it a valuable scaffold for future discoveries.
2228648-30-2 (1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)